Cas no 2639452-84-7 (tert-butyl N-4,4-bis(hydroxymethyl)cyclohexylcarbamate)

• Product Name: tert-butyl N-4,4-bis(hydroxymethyl)cyclohexylcarbamate
• CAS No: 2639452-84-7
• MF: C₁₃H₂₅NO₄
• MW: 259.341904401779
• CID: 5642625
• PubChem ID: 165903827
• Update Time: 2025-06-07

tert-butyl N-4,4-bis(hydroxymethyl)cyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2639452-84-7
• EN300-28228824
• tert-butyl N-[4,4-bis(hydroxymethyl)cyclohexyl]carbamate
• tert-butyl N-4,4-bis(hydroxymethyl)cyclohexylcarbamate

• Inchi： 1S/C13H25NO4/c1-12(2,3)18-11(17)14-10-4-6-13(8-15,9-16)7-5-10/h10,15-16H,4-9H2,1-3H3,(H,14,17)
• InChI Key： CVFZEHAWBRUYQV-UHFFFAOYSA-N
• SMILES： OCC1(CO)CCC(CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 259.17835828g/mol
• Monoisotopic Mass: 259.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 78.8Ų

Additional information on tert-butyl N-4,4-bis(hydroxymethyl)cyclohexylcarbamate

Research Brief on tert-Butyl N-4,4-Bis(hydroxymethyl)cyclohexylcarbamate (CAS: 2639452-84-7)

The compound tert-butyl N-4,4-bis(hydroxymethyl)cyclohexylcarbamate (CAS: 2639452-84-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its cyclohexyl backbone and dual hydroxymethyl functionalities, serves as a versatile intermediate in the synthesis of complex bioactive molecules. Recent studies highlight its potential applications in drug discovery, particularly in the development of novel therapeutics targeting metabolic and inflammatory pathways.

One of the key areas of interest is the role of tert-butyl N-4,4-bis(hydroxymethyl)cyclohexylcarbamate in the synthesis of prodrugs and enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor in the development of selective kinase inhibitors, which show promise in treating cancers and autoimmune diseases. The study utilized advanced computational modeling and in vitro assays to validate the compound's efficacy in modulating specific enzymatic activities.

Another notable application is in the field of polymer chemistry, where this compound has been employed as a building block for biodegradable polymers. Research from the European Polymer Journal (2024) revealed that derivatives of tert-butyl N-4,4-bis(hydroxymethyl)cyclohexylcarbamate exhibit excellent biocompatibility and controlled release properties, making them suitable for drug delivery systems. The study emphasized the compound's potential in creating next-generation biomaterials with tailored degradation profiles.

Recent advancements in synthetic methodologies have also streamlined the production of tert-butyl N-4,4-bis(hydroxymethyl)cyclohexylcarbamate. A 2024 publication in Organic Process Research & Development detailed a scalable, green chemistry approach that minimizes waste and improves yield. This development is particularly significant for industrial-scale applications, ensuring cost-effectiveness and environmental sustainability.

In conclusion, tert-butyl N-4,4-bis(hydroxymethyl)cyclohexylcarbamate (CAS: 2639452-84-7) represents a critical intermediate with broad applications in drug discovery, biomaterials, and green chemistry. Ongoing research continues to uncover its potential, positioning it as a valuable asset in the pharmaceutical and chemical industries. Future studies are expected to explore its mechanistic insights and expand its therapeutic applications.